N-benzyl-5-bromo-N-(tert-butyl)-2-chlorobenzamide
Overview
Description
N-benzyl-5-bromo-N-(tert-butyl)-2-chlorobenzamide is a chemical compound that has been synthesized for scientific research purposes. This compound is of interest to researchers due to its potential applications in the fields of biochemistry and physiology. In
Scientific Research Applications
N-benzyl-5-bromo-N-(tert-butyl)-2-chlorobenzamide has been used in scientific research to study the mechanism of action of certain enzymes and proteins. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDAC activity, this compound can alter gene expression patterns and potentially have therapeutic applications in the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of N-benzyl-5-bromo-N-(tert-butyl)-2-chlorobenzamide involves its binding to the active site of HDACs. This binding prevents the deacetylation of histones, which are proteins that help regulate gene expression. By inhibiting HDAC activity, this compound can alter gene expression patterns and potentially have therapeutic applications in the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of HDAC activity, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-5-bromo-N-(tert-butyl)-2-chlorobenzamide in lab experiments is its specificity for HDACs. This compound selectively inhibits HDAC activity without affecting other enzymes or proteins. However, one limitation of using this compound is its potential toxicity. High concentrations of this compound can be toxic to cells, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-benzyl-5-bromo-N-(tert-butyl)-2-chlorobenzamide. One area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Another area of research is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.
properties
IUPAC Name |
N-benzyl-5-bromo-N-tert-butyl-2-chlorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrClNO/c1-18(2,3)21(12-13-7-5-4-6-8-13)17(22)15-11-14(19)9-10-16(15)20/h4-11H,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIFSJOCRSSBNNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N(CC1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.